Cas no 30537-18-9 (2-Oxazolidinethione, 3-methyl-)
30537-18-9 structure
Product Name:2-Oxazolidinethione, 3-methyl-
CAS No:30537-18-9
MF:C4H7NOS
MW:117.169479608536
CID:1443008
PubChem ID:13181621
Update Time:2025-04-20
2-Oxazolidinethione, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinethione, 3-methyl-
- 3-methyl-1,3-oxazolidine-2-thione
- 30537-18-9
- SCHEMBL12667187
- DTXSID40525287
-
- Inchi: 1S/C4H7NOS/c1-5-2-3-6-4(5)7/h2-3H2,1H3
- InChI Key: CKJCBNKWSZIGSI-UHFFFAOYSA-N
- SMILES: S=C1N(C)CCO1
Computed Properties
- Exact Mass: 117.02491
- Monoisotopic Mass: 117.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 93.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 44.6Ų
Experimental Properties
- PSA: 12.47
2-Oxazolidinethione, 3-methyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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